Cas no 20245-38-9 (9H-Xanthen-9-one, 1,3,5-trihydroxy-2-(3-methyl-2-butenyl)-)

• Product Name: 9H-Xanthen-9-one, 1,3,5-trihydroxy-2-(3-methyl-2-butenyl)-
• CAS No: 20245-38-9
• MF: C₁₈H₄O₅
• MW: 300.221364974976
• CID: 1391908
• Update Time: 2024-08-15

9H-Xanthen-9-one, 1,3,5-trihydroxy-2-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 1,3,5-trihydroxy-2-(3-methyl-2-butenyl)-
• 9H-Xanthen-9-one, 1,3,5-trihydroxy-2-(3-methyl-2-buten-1-yl)-

• Inchi： 1S/C18H4O5/c1-9(2)6-7-10-13(20)8-14-15(16(10)21)17(22)11-4-3-5-12(19)18(11)23-14/h3-5,8H
• InChI Key： JOQHAUBPCOUWHF-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C]C1C([O])=C2C(OC3C(C2=O)=CC=CC=3[O])=CC=1[O])/[C] |^1:0,2,6,18,21,22,^4:3|

Computed Properties

• Exact Mass: 312.09978
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• XLogP3: 2.489

Experimental Properties

• Density: 1.390±0.06 g/cm3(Predicted)
• Melting Point: 280-282 °C
• Boiling Point: 553.4±39.0 °C(Predicted)
• PSA: 86.99
• pka: 7.34±0.20(Predicted)